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Compound of Interest

Compound Name: N-(sec-butyl)-3-propoxybenzamide

Cat. No.: B267174

Get Quote

Introduction & Structural Rationale
N-(sec-butyl)-3-propoxybenzamide represents a specific class of lipophilic benzamide

derivatives structurally analogous to known "cooling agents" such as WS-12 and Icilin. The

structural pharmacophore—a benzamide core substituted with a meta-alkoxy group (3-

propoxy) and a branched alkyl amine (sec-butyl)—strongly suggests activity as a modulator of

the Transient Receptor Potential Melastatin 8 (TRPM8) channel.

TRPM8 is the primary molecular transducer for cold sensation and is activated by cooling

compounds (menthol) and temperatures <28°C. In drug development, benzamide analogs are

prized for their potential to induce cooling sensations without the volatility or odor of menthol, or

for their analgesic properties in neuropathic pain models.[1]

Mechanistic Hypothesis
The 3-propoxy group mimics the steric and electronic properties required for the tyrosine-rich

binding pocket of TRPM8, while the sec-butyl group provides the necessary lipophilicity to

penetrate the plasma membrane and interact with the channel's transmembrane domain.[1]
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Primary Screen: Calcium Flux Fluorimetry (FLIPR) to determine EC50.

Validation: Whole-Cell Patch Clamp Electrophysiology for channel kinetics.

Selectivity: Counter-screening against TRPV1 (Heat) and TRPA1 (Irritant) to ensure

specificity.

Safety: Cytotoxicity profiling (MTT Assay).

Biological Signaling Pathway[1]
To understand the assay readouts, one must visualize the signaling cascade triggered by N-
(sec-butyl)-3-propoxybenzamide upon binding to TRPM8.[1]
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Figure 1:Mechanism of Action.[1] The ligand binds TRPM8, opening the pore for Ca2+ influx.[1]

This calcium rise is the primary metric quantified in the FLIPR assay.[1]

Protocol 1: Calcium Flux Assay (FLIPR)
Purpose: High-throughput determination of agonist potency (EC50) and efficacy.
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TRPM8 activation leads to a rapid influx of Calcium (

). By pre-loading cells with a calcium-sensitive dye (Fluo-4 or Fura-2), we can convert this ionic
flux into a quantifiable fluorescence signal.[1]

Materials
Cell Line: HEK293 stably expressing human TRPM8 (HEK-hTRPM8).

Dye: Fluo-4 AM (Molecular Probes).

Assay Buffer: HBSS with 20 mM HEPES, pH 7.4. Critical: Ensure Calcium is present (1.26

mM

).

Compound: N-(sec-butyl)-3-propoxybenzamide (Stock: 10 mM in DMSO).

Control: Menthol (Positive Control), DMSO (Vehicle Control).[1]

Step-by-Step Methodology
Cell Plating:

Seed HEK-hTRPM8 cells at 20,000 cells/well in a black-walled, clear-bottom 384-well

poly-D-lysine coated plate.

Incubate for 24 hours at 37°C, 5%

.

Dye Loading:

Remove culture medium.[1]

Add 20 µL/well of Dye Loading Solution (4 µM Fluo-4 AM + 0.04% Pluronic F-127 in Assay

Buffer).

Incubate for 60 minutes at room temperature in the dark.
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Compound Preparation:

Prepare a 10-point serial dilution of N-(sec-butyl)-3-propoxybenzamide in Assay Buffer.

Note: Final DMSO concentration must be < 0.5% to avoid non-specific channel opening.[1]

Data Acquisition (FLIPR/FlexStation):

Transfer plate to the reader.[1][2]

Establish baseline fluorescence (

) for 10 seconds.[1]

Inject compound (5x concentration) automatically.[1]

Record fluorescence (

) for 120 seconds.[1]

Data Analysis:

Calculate

.[1]

Plot

against Log[Compound] to generate a sigmoidal dose-response curve.

Self-Validating Check: The Menthol positive control must yield an EC50 of approximately 30-60

µM. If Menthol fails, the assay is invalid (likely due to poor TRPM8 expression or dye loading

failure).[1]

Protocol 2: Selectivity Profiling (TRPV1 & TRPA1)
Purpose: To confirm the compound causes "cooling" and not "burning" or "pain."
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Many benzamides are "promiscuous," activating TRPV1 (Capsaicin receptor) or TRPA1

(Mustard oil receptor) at high concentrations.[1] A pure cooling agent must show >100-fold

selectivity for TRPM8 over these targets.

Summary Table: Selectivity Assay Conditions
Parameter TRPM8 Assay TRPV1 Assay TRPA1 Assay

Cell Line HEK-hTRPM8 CHO-hTRPV1 HEK-hTRPA1

Agonist Control Menthol (100 µM) Capsaicin (1 µM)
Allyl Isothiocyanate

(100 µM)

Antagonist Control AMTB or BCTC Capsazepine A-967079

Success Criteria High Response No/Low Response No/Low Response

Methodology Modifications
Follow the Calcium Flux Protocol (Section 3) with these specific changes for selectivity targets:

TRPV1: Use CHO cells (HEK cells have endogenous currents that can interfere).

TRPA1: TRPA1 is sensitive to intracellular calcium; ensure cells are handled gently to

prevent desensitization prior to compound addition.[1]

Analysis: Calculate the Selectivity Ratio:

Target: Ratio > 50 is preferred for clinical candidates.[1]

Protocol 3: Whole-Cell Patch Clamp
Electrophysiology
Purpose: Definitive validation of ion channel gating kinetics and current density.

Experimental Logic
Fluorescence assays measure consequences (calcium rise).[1] Patch clamp measures the

cause (ionic current). This distinguishes between a compound that releases intracellular

calcium stores (false positive) and one that actually opens the TRPM8 pore.
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Materials
Rig: Axon MultiClamp 700B or equivalent.

Pipette Solution (Intracellular): 140 mM CsCl, 10 mM EGTA, 10 mM HEPES, pH 7.2.[1]

Bath Solution (Extracellular): 140 mM NaCl, 4 mM KCl, 2 mM

, 1 mM

, 10 mM HEPES, 5 mM Glucose, pH 7.4.[1]

Step-by-Step Methodology
Seal Formation:

Establish a G

seal on a single HEK-hTRPM8 cell.

Break-in to establish Whole-Cell configuration.

Voltage Protocol:

Hold membrane potential (

) at -60 mV.

Apply a voltage ramp from -100 mV to +100 mV over 500 ms, repeated every 2 seconds.

Perfusion:

Perfuse control buffer (baseline).[1]

Perfuse N-(sec-butyl)-3-propoxybenzamide (at

concentration determined from FLIPR).

Observe the development of outward rectification currents (typical of TRPM8).

Antagonist Block (Validation):
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Co-apply the specific TRPM8 blocker AMTB (10 µM).

Result: Current should be abolished. If current remains, the compound is acting on non-

TRPM8 channels (leak currents).[1]

Protocol 4: Cytotoxicity (MTT Assay)
Purpose: To ensure the observed effects are not due to cell membrane lysis or metabolic

toxicity.

Methodology
Seeding: Plate HEK293 cells (parental, non-transfected) at 5,000 cells/well in 96-well plates.

Treatment: Treat with N-(sec-butyl)-3-propoxybenzamide (1 µM to 500 µM) for 24 hours.

Reagent: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution.

Solubilization: Dissolve formazan crystals in DMSO.

Readout: Absorbance at 570 nm.[1]

Threshold: A "Safe" compound should show

(Cytotoxic Concentration 50%) > 100 µM, or at least 10x higher than its TRPM8

.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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